BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Safe Handling of
Pentafluoropropionic Anhydride (PFPA)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentafluoropropionic anhydride

Cat. No.: B1200656

For Researchers, Scientists, and Drug Development Professionals

Pentafluoropropionic anhydride (PFPA) is a highly reactive and versatile reagent frequently
utilized in chemical synthesis and analytical derivatization.[1][2] Its applications include the
preparation of fluorinated compounds in the pharmaceutical and agrochemical sectors, the
production of high-performance polymers, and the modification of biomolecules.[2] However, its
utility is matched by its significant hazardous properties, including extreme corrosivity and
violent reactivity with water.[3][4][5][6]

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and emergency protocols for Pentafluoropropionic Anhydride to ensure its safe
use in a laboratory setting.

Chemical and Physical Properties

Pentafluoropropionic anhydride is a colorless liquid that is sensitive to moisture.[4][5] Its key
physical and chemical properties are summarized below.
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Property

Value

CAS Number

356-42-3[1][2][3][4][5][6]L7]

Molecular Formula

CeF1003[1][2][5][7]

Molecular Weight 310.05 g/mol [7]
Appearance Colorless liquid[3][4][5]
Density 1.571 - 1.588 g/mL[6][8]
Boiling Point 69-70 °C[4][6]

Water Solubility

Reacts violently with water[4][5][6][8]

Stability

Moisture sensitive[5][8]

Hazard Identification and Classification

PFPA is classified as a hazardous substance that poses significant health risks upon exposure.

[8] It is a corrosive material that can cause severe burns and damage to tissues.[3][8][9]
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Classification
System

Hazard

Code/Rating Description

GHS Classification

Skin

Corrosion/Irritation

Causes severe skin
Category 1B burns and eye

damage.[5][7]

Serious Eye Causes serious eye
o Category 1
Damage/Irritation damage.[5]
Acute Inhalation Harmful if inhaled.[5]
o Category 4
Toxicity [10]
NFPA Rating Can cause serious or
) Health 3 o
(estimated) permanent injury.[3]
Will not burn under
Flammability 0 normal fire conditions.
[3]
- Normally stable, even
Instability 0

under fire exposure.[3]

Primary Hazards:

o Corrosive: Causes severe burns to eyes, skin, and the respiratory and digestive tracts upon

contact.[3][8][9]

o Water Reactive: Reacts violently with water, which can generate heat and pressure.[4][5][6]

[8] Contact with moisture should be strictly avoided.

 Inhalation Toxicity: Vapors are harmful if inhaled and can cause chemical burns to the

respiratory tract.[3][5] Symptoms may include coughing, shortness of breath, and pulmonary

edema.

Personal Protective Equipment (PPE) and
Engineering Controls
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Due to the hazardous nature of PFPA, stringent engineering controls and a comprehensive
PPE protocol are mandatory.

Engineering Controls:

o All work must be conducted in a well-ventilated area, preferably inside a certified laboratory
chemical hood.[3][11][12]

» Facilities must be equipped with an accessible eyewash station and a safety shower.[3]
Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical splash goggles and a face shield for maximum
protection.[3][9][12]

o Skin Protection: Wear a lab coat and a chemical-resistant suit or apron.[9]

» Hand Protection: Handle with appropriate chemical-resistant gloves (e.g., nitrile or
neoprene).[9][12] Gloves must be inspected before use and disposed of properly after
handling the chemical.[9]

» Respiratory Protection: If working outside of a fume hood or if ventilation is insufficient, a
NIOSH/MSHA-approved respirator is required.[3][4] A full respiratory protection program that
meets OSHA standards should be in place.[3]

Click to download full resolution via product page

Figure 1. Standard workflow for donning and doffing Personal Protective Equipment (PPE).
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Experimental Protocols: Safe Handling, Storage,
and Disposal

Adherence to strict protocols is essential to mitigate the risks associated with PFPA.

Protocol for Safe Handling

Preparation: Before handling, ensure all required PPE is available and in good condition.[12]
Confirm that the chemical fume hood is operational and the work area is clean and
uncluttered.[11][12]

Chemical Transfer: Use only for its designed purpose.[11] When transferring, do so slowly
and carefully to avoid splashes or aerosol generation.[12] Keep containers tightly closed
when not in use.[3]

Reaction Setup: When using PFPA in a reaction, always add the anhydride to the other
reagents slowly. NEVER add water or other reagents to the anhydride, as this can cause a
violent reaction.[8]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3][11]
Decontaminate any equipment that has come into contact with the chemical.

Avoidance of Contact: Do not get the chemical in eyes, on skin, or on clothing.[3] Avoid
breathing vapors or mist.[9] Do not ingest or inhale.[3]

Storage Requirements

Store in a cool, dry, and well-ventilated area designated as a corrosives area.[3][9]

Keep containers tightly closed to prevent contact with moisture.[3] Opened containers must
be carefully resealed and kept upright.[9]

Store away from incompatible materials.[8]
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Figure 2. Logical diagram of materials incompatible with Pentafluoropropionic Anhydride.

Emergency Procedures

Immediate and appropriate action during an emergency is critical to minimizing harm.

Protocol for First Aid

In all cases of exposure, seek immediate medical attention and show the Safety Data Sheet to
the attending physician.[4][9]

 Inhalation: Immediately move the victim to fresh air.[3][9] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration, but do NOT use mouth-to-
mouth resuscitation.[3]

o Skin Contact: Immediately remove all contaminated clothing and shoes.[9] Flush the affected
skin with large amounts of water for at least 15 minutes.[3][9]

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30
minutes, holding the eyelids open.[3] Do not allow the victim to rub their eyes.[3]

 Ingestion: Do NOT induce vomiting.[3][9] If the victim is conscious and alert, rinse their
mouth and have them drink 2-4 cupfuls of water or milk.[3]
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Figure 3. General workflow for an emergency first aid response to chemical exposure.

Protocol for Spill and Leak Cleanup

+ Evacuate: Immediately evacuate personnel from the spill area.[9]

¢ Ventilate: Ensure the area is well-ventilated.
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o Protect: Don full personal protective equipment (PPE), including respiratory protection,
before entering the area.[9]

e Contain: Prevent the spill from entering drains or waterways.[9]

o Absorb: Cover and absorb the spill with an inert, dry material such as sand, vermiculite, or
earth.[3][13] Do NOT use combustible materials.

o Collect: Carefully collect the absorbed material into a suitable, closed, and properly labeled
container for hazardous waste disposal.[3][9]

o Decontaminate: Clean the spill area thoroughly.

» Dispose: Dispose of the hazardous waste in accordance with all local, regional, and national
regulations.[4]

Stability and Reactivity

Understanding the reactivity profile of PFPA is crucial for preventing hazardous incidents.

Condition/Material Reactivity Profile

Chemical Stabilit Stable under recommended storage conditions;
emical Stability N ]
sensitive to moisture.

Exposure to moisture, water, and excess heat.

[5]

Conditions to Avoid

Water, strong oxidizing agents, strong bases,
Incompatible Materials alcohols.[5] Reacts with mild steel and zinc,

producing flammable hydrogen gas.[8]

Thermal decomposition or combustion can
Hazardous Decomposition produce carbon monoxide, carbon dioxide, and

highly toxic hydrogen fluoride gas.[4][10]

Toxicological Information
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The toxicological properties of PFPA have not been fully investigated, but it is known to be
extremely destructive to tissue.[4]

Exposure Route Known Effects

The material is extremely destructive to the
Acute Toxicity tissues of the mucous membranes, upper

respiratory tract, eyes, and skin.

Causes chemical burns to the respiratory tract.

[3] Symptoms can include a burning sensation,

Inhalation ) ) -
coughing, wheezing, laryngitis, shortness of
breath, headache, nausea, and pneumonitis.
Skin Contact Causes severe skin burns.[3][9]
Eye Contact Causes severe eye damage and burns.[3][9]
_ May cause severe and permanent damage to
Ingestion

the digestive tract.[3]

Not listed as a carcinogen by IARC, ACGIH,

Carcinogenicity NTP, or OSHA.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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